6-(4-Fluorophenoxy)pyridine-3-carboxylic acid

• IUPAC Name: 6-(4-fluorophenoxy)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8FNO3/c13-9-2-4-10(5-3-9)17-11-6-1-8(7-14-11)12(15)16/h1-7H,(H,15,16)
• InChI Key: JJUJTNYRICRFHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=NC=C(C=C2)C(=O)O)F
• Molecular Formula: C12H8FNO3
• Molecular Weight: 233.19 g/mol
• CAS RN: 862088-71-9

Description

6-(4-Fluorophenoxy)pyridine-3-carboxylic acid is a chemical compound with the molecular formula C12H8FNO3 and a molecular weight of 233.20. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for 6-(4-Fluorophenoxy)pyridine-3-carboxylic acid is 1S/C12H8FNO3/c13-8-1-3-9(4-2-8)17-11-6-5-7-14-10(11)12(15)16/h1-7H,(H,15,16). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

6-(4-Fluorophenoxy)pyridine-3-carboxylic acid is a powder at room temperature. The compound has a molecular weight of 233.20. Additional physical and chemical properties such as density, boiling point, and melting point are not available in the search results.

Scientific Research Applications

Influence on Biological Molecules

A study discusses the impact of metals on the electronic system of biologically important molecules such as benzoic, 2-hydroxybenzoic, and 3-pyridine carboxylic acids, suggesting how structural modifications by metals can influence biological activity and interactions with biological targets. This indicates potential for designing metal complexes with specific properties, including therapeutic applications (Lewandowski, Kalinowska, & Lewandowska, 2005).

Chemosensors

Derivatives of pyridine and fluorophenyl compounds have been used to develop chemosensors for detecting various analytes. Research on 4-methyl-2,6-diformylphenol, a compound with a structure that includes functional groups similar to "6-(4-Fluorophenoxy)pyridine-3-carboxylic acid", highlights the potential of such molecules in sensing applications, demonstrating high selectivity and sensitivity for metal ions and other substances (Roy, 2021).

Environmental and Health Impact

Research into the environmental and health impacts of polyfluoroalkyl and perfluoroalkyl chemicals, which share some chemical resistance and persistence characteristics with fluorinated organic compounds, provides a basis for understanding the behavior of "6-(4-Fluorophenoxy)pyridine-3-carboxylic acid" in environmental and biological systems. Such studies are crucial for assessing the safety and regulatory compliance of chemical substances (Wang et al., 2013).

Biotechnological Applications

Lactic acid production from biomass highlights the potential for "6-(4-Fluorophenoxy)pyridine-3-carboxylic acid" in biotechnological applications, especially in the synthesis of biodegradable polymers or as a precursor for green chemistry. The process involves fermentative production, demonstrating the versatility of carboxylic acids in renewable chemistry applications (Gao, Ma, & Xu, 2011).

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

Ethyl 6-[(4-fluorophenyl)oxy]-3-pyridinecarboxylate (D13) (0.275 g, 1.054 mmol) was taken up in 1,4-dioxane (5 mL) and lithium hydroxide (0.050 g, 2.109 mmol) was dissolved in water. The two solutions were combined and stirred at room temperature for 2 h. The mixture was acidified to pH 5 with 2M HCl and concentrated. The residue was taken up in ethyl acetate, dried and concentrated to yield the title compound as a cream/white solid (0.233 g). δH (DMSO-d6, 400 MHz) 13.20 (1H, bs), 8.65 (1H, dd), 8.28 (1H, dd), 7.26 (4H, m), 7.12 (1H, d). MS (ES): MH+ 234.2, (M-H+) 232.1.

Synthesis routes and methods II

Procedure details

A mixture of 4-fluorophenol (96.8 g), methyl 6-chloropyridine-3-carboxylate (30 g) and cesium carbonate (285.3 g) in DMSO (875 mL) was stirred and heated to 130° C. over a period of 1.75 h then cooled overnight. The reaction mixture was reheated to ˜150° C. over a period of 1.5 h, kept at this temperature for ˜1 h, then cooled to ˜40° C. and poured into water (4 L). The aqueous solution was extracted with ether (1.0 L) then adjusted to pH7-8 by addition of 2M HCl. The solution was extracted with further ether (2×1.0 L), then adjusted to pH 2 by addition of 2M HCl causing precipitation of a solid. The precipitate was collected by filtration, washed with water and dried overnight at 40° C. in vacuo to give the title compound as a beige/pink solid (36.7 g).